Cas no 1217447-70-5 (Methyl (4S)-2-Oxo-3-piperidin-4-yl-1,3-oxazolidine-4-carboxylate hydrochloride)

• Product Name: Methyl (4S)-2-Oxo-3-piperidin-4-yl-1,3-oxazolidine-4-carboxylate hydrochloride
• CAS No: 1217447-70-5
• MF: C₁₀H₁₇ClN₂O₄
• MW: 264.705981969833
• MDL: MFCD09991839
• CID: 1077539
• PubChem ID: 51064067
• Update Time: 2025-06-10

Methyl (4S)-2-Oxo-3-piperidin-4-yl-1,3-oxazolidine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (4S)-2-Oxo-3-piperidin-4-yl-1,3-oxazolidine-4-carboxylate hydrochloride
• AKOS025116892
• TS-00854
• 1217447-70-5
• methyl (4S)-2-oxo-3-piperidin-4-yl-1,3-oxazolidine-4-carboxylate;hydrochloride
• (S)-Methyl2-oxo-3-(piperidin-4-yl)oxazolidine-4-carboxylatehydrochloride
• A907437
• (S)-Methyl 2-oxo-3-(piperidin-4-yl)oxazolidine-4-carboxylate hydrochloride
• MFCD09991839
• DB-308170
• methyl (4S)-2-oxo-3-(piperidin-4-yl)-1,3-oxazolidine-4-carboxylate hydrochloride

• MDL： MFCD09991839
• Inchi： 1S/C10H16N2O4.ClH/c1-15-9(13)8-6-16-10(14)12(8)7-2-4-11-5-3-7;/h7-8,11H,2-6H2,1H3;1H/t8-;/m0./s1
• InChI Key： SZBWNMUDQZDNLU-QRPNPIFTSA-N
• SMILES： Cl.O1C(N([C@H](C(=O)OC)C1)C1CCNCC1)=O

Computed Properties

• Exact Mass: 264.0876847g/mol
• Monoisotopic Mass: 264.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9Ų

Methyl (4S)-2-Oxo-3-piperidin-4-yl-1,3-oxazolidine-4-carboxylate hydrochloride Security Information

• Storage Condition：(BD351559)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl (4S)-2-Oxo-3-piperidin-4-yl-1,3-oxazolidine-4-carboxylate hydrochloride

Methyl (4S)-2-Oxo-3-piperidin-4-yl-1,3-oxazolidine-4-carboxylate hydrochloride: A Comprehensive Overview

Methyl (4S)-2-Oxo-3-piperidin-4-yl-1,3-oxazolidine-4-carboxylate hydrochloride, with the CAS number 1217447-70-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives and has garnered attention due to its unique structural and pharmacological properties. The presence of a piperidine ring and an oxazolidine moiety makes it a promising candidate for further investigation in drug discovery and development.

The Methyl (4S)-2-Oxo-3-piperidin-4-yl-1,3-oxazolidine-4-carboxylate hydrochloride structure is characterized by its chiral center at the 4-position of the piperidine ring, which contributes to its stereochemical complexity. This stereochemistry is crucial for its biological activity, as it can influence how the compound interacts with biological targets. The oxazolidine ring adds another layer of functional diversity, making it a versatile scaffold for medicinal chemistry modifications.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases. The Methyl (4S)-2-Oxo-3-piperidin-4-yl-1,3-oxazolidine-4-carboxylate hydrochloride compound has been studied for its potential applications in the treatment of neurological disorders, infectious diseases, and other conditions. Its unique chemical structure suggests that it may have inhibitory effects on certain enzymes and receptors involved in these diseases.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The Methyl (4S)-2-Oxo-3-piperidin-4-yl-1,3-oxazolidine-4-carboxylate hydrochloride scaffold can be modified in various ways to enhance its pharmacological properties. For instance, additional functional groups can be introduced to improve solubility, bioavailability, or target specificity. This flexibility makes it an attractive candidate for structure-based drug design.

Recent studies have begun to explore the pharmacokinetic and pharmacodynamic properties of Methyl (4S)-2-Oxo-3-piperidin-4-yl-1,3-oxazolidine-4-carboxylate hydrochloride. These studies have shown that the compound exhibits promising activity in vitro and in vivo models. For example, it has demonstrated inhibitory effects on certain enzymes that are implicated in inflammation and pain pathways. This suggests that it may have therapeutic potential in conditions such as arthritis or neuropathic pain.

The synthesis of Methyl (4S)-2-Oxo-3-piperidin-4-yl-1,3-oxazolidine-4-carboxylate hydrochloride involves multiple steps and requires careful optimization to ensure high yield and purity. The chiral center at the 4-position of the piperidine ring must be accurately controlled during synthesis to maintain the desired stereochemistry. Various synthetic routes have been explored, including asymmetric hydrogenation and enzymatic resolution techniques.

The development of new pharmaceuticals is a complex process that involves extensive research and testing. The Methyl (4S)-2-Oxo-3-piperidin-4-yll1,3-oXazolidine-l ,3-oXazolidine - 44 -carboxylate hydrochloride compound represents an exciting opportunity for further investigation. Its unique structure and promising biological activity make it a valuable asset in the search for new treatments for various diseases.

As research continues to advance, the potential applications of Methyl (4S)-2-Oxo - 3 - piperidin - 44 - yl - l , 33 - oxazolidine - 44 - carboxylate hydrochloride are likely to expand. New synthetic methods may be developed to improve its production efficiency, while computational modeling techniques can be used to predict its interactions with biological targets. These advancements will contribute to a deeper understanding of its pharmacological properties and may lead to new therapeutic applications.

In conclusion,Methyl (42-S) - 20Xo - 33-piperidin44-y11 ,33-oXazolidine44-carboxy late hy droch lor ide is a compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activity make it an attractive candidate for further investigation. As our understanding of its properties continues to grow， so too will its potential applications in medicine.